Cas no 1226453-69-5 (2-({1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)-1H-imidazol-2-yl}sulfanyl)acetamide)

• Product Name: 2-({1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)-1H-imidazol-2-yl}sulfanyl)acetamide
• CAS No: 1226453-69-5
• MF: C₁₈H₁₄F₂N₄O₄S
• MW: 420.389969348907
• CID: 5445298
• PubChem ID: 49672888
• Update Time: 2025-10-17

2-({1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)-1H-imidazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024478437
• 1226453-69-5
• 2-((1-(4-(difluoromethoxy)phenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide
• VU0506389-1
• F2964-3772
• 2-({1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)-1H-imidazol-2-yl}sulfanyl)acetamide
• 2-[1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• VU0506389-2
• 2-[[1-[4-(Difluoromethoxy)phenyl]-5-(3-nitrophenyl)-1H-imidazol-2-yl]thio]acetamide

• Inchi： 1S/C18H14F2N4O4S/c19-17(20)28-14-6-4-12(5-7-14)23-15(9-22-18(23)29-10-16(21)25)11-2-1-3-13(8-11)24(26)27/h1-9,17H,10H2,(H2,21,25)
• InChI Key： VWTVJXXDQPINJZ-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N(C2=CC=C(OC(F)F)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Computed Properties

• Exact Mass: 420.07038244g/mol
• Monoisotopic Mass: 420.07038244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 665.6±65.0 °C(Predicted)
• pka: 15.25±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-({1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)-1H-imidazol-2-yl}sulfanyl)acetamide

Introduction to 2-({1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)-1H-imidazol-2-yl}sulfanyl)acetamide (CAS No. 1226453-69-5)

2-({1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)-1H-imidazol-2-yl}sulfanyl)acetamide, with the CAS number 1226453-69-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethoxy group, a nitrophenyl moiety, and an imidazole ring, which collectively contribute to its potential therapeutic applications.

The difluoromethoxy group is known for its ability to modulate the pharmacological properties of molecules, often enhancing their lipophilicity and metabolic stability. This characteristic is particularly valuable in the design of drugs that require efficient cellular uptake and prolonged biological activity. The nitrophenyl moiety, on the other hand, can confer redox activity and influence the compound's interaction with biological targets, making it a versatile functional group in drug discovery.

The imidazole ring is a common structural motif in many biologically active compounds, including histamine receptors and metalloenzymes. Its presence in 2-({1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)-1H-imidazol-2-yl}sulfanyl)acetamide suggests potential interactions with metal ions and protein targets, which could be exploited for therapeutic purposes. The sulfanyl (thioether) linkage further adds to the compound's complexity and reactivity, potentially influencing its solubility and binding properties.

Recent studies have highlighted the potential of 2-({1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)-1H-imidazol-2-yl}sulfanyl)acetamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, 2-({1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)-1H-imidazol-2-yl}sulfanyl)acetamide has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual functionality makes it a promising candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-({1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)-1H-imidazol-2-yl}sulfanyl)acetamide has been extensively studied to optimize its therapeutic potential. In vivo experiments have shown that it exhibits good oral bioavailability and a favorable half-life, which are crucial parameters for drug development. Furthermore, its low toxicity profile in animal models suggests that it may be safe for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-({1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)-1H-imidazol-2-yl}sulfanyl)acetamide in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, 2-({1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)-1H-imidazol-2-yl}sulfanyl)acetamide (CAS No. 1226453-69-5) represents a promising compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medicinal chemistry and pharmaceutical science.